N,N'-ethane-1,2-diylbis[4-(trifluoromethyl)benzamide]

• IUPAC Name: 4-(trifluoromethyl)-N-[2-[[4-(trifluoromethyl)benzoyl]amino]ethyl]benzamide
• InChI: InChI=1S/C18H14F6N2O2/c19-17(20,21)13-5-1-11(2-6-13)15(27)25-9-10-26-16(28)12-3-7-14(8-4-12)18(22,23)24/h1-8H,9-10H2,(H,25,27)(H,26,28)
• InChI Key: UQTFZRGKXNDWQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCNC(=O)C2=CC=C(C=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C18H14F6N2O2
• Molecular Weight: 404.3 g/mol

Description

N,N'-ethane-1,2-diylbis[4-(trifluoromethyl)benzamide], commonly known as EF24, is a synthetic compound that has gained significant interest in recent years due to its potential therapeutic applications. EF24 belongs to the class of curcumin analogs, which are synthetic compounds that are structurally similar to curcumin, a natural compound found in turmeric. EF24 has been extensively studied for its anti-cancer, anti-inflammatory, and neuroprotective properties.

Mechanism of Action

EF24 exerts its therapeutic effects through various mechanisms. It has been shown to inhibit the NF-κB pathway, which is a key pathway involved in inflammation and cancer. EF24 also activates the Nrf2 pathway, which is a key pathway involved in antioxidant defense and cellular detoxification. Additionally, EF24 has been shown to inhibit the Akt/mTOR pathway, which is a key pathway involved in cell growth and survival.
Biochemical and Physiological Effects:
EF24 has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, which is programmed cell death, in cancer cells. EF24 has also been shown to inhibit angiogenesis, which is the formation of new blood vessels, in cancer cells. Additionally, EF24 has been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

EF24 has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. EF24 is also stable and can be stored for long periods of time. However, EF24 has some limitations for lab experiments. It is a relatively new compound, and its biological effects are still being studied. Additionally, EF24 has low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

EF24 has several potential future directions for research. One potential direction is to study its effects in combination with other compounds for the treatment of cancer and other diseases. Another potential direction is to study its effects on the gut microbiome, which is a key factor in various diseases. Additionally, further studies are needed to fully understand the mechanisms of action of EF24 and its potential therapeutic applications.

Scientific Research Applications

EF24 has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to exhibit potent anti-cancer activity against various cancer cell lines, including breast cancer, pancreatic cancer, and prostate cancer. EF24 has also been shown to have anti-inflammatory properties and can potentially be used for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, EF24 has been shown to have neuroprotective properties and can potentially be used for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.